D-Cellobiose-13C12

• Molecular Formula: C12H22O11
• Molecular Weight: 354.21 g/mol
• InChI: InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: GUBGYTABKSRVRQ-WCGVKTIYSA-N

D-Cellobiose-13C12: Product Overview & Procurement

D-Cellobiose-13C12 (CAS 2607748-36-5) is a uniformly 13C-labeled disaccharide, consisting of two β-1,4-linked glucose units wherein all twelve carbon atoms are the stable 13C isotope [1]. It possesses the molecular formula ¹³C₁₂H₂₂O₁₁ and a molecular weight of 354.2 g/mol, representing a +12 Da mass shift relative to the unlabeled D-Cellobiose (MW 342.3 g/mol) . As a stable isotope-labeled internal standard (SIL-IS), it is specifically intended for the accurate quantification of cellobiose in complex biological and environmental matrices via mass spectrometry-based techniques, including LC-MS, GC-MS, and NMR .

Uniform 13C12 stable isotope-labeled internal standard

+12 Da mass shift for clear MS separation

Designed for LC-MS, GC-MS, and NMR quantification workflows

• [1] Pharmaffiliates. (n.d.). D-Cellobiose-13C12 (CAS No. 2607748-36-5) Product Page. View Source

D-Cellobiose-13C12: Why Analogs Cannot Substitute

In quantitative mass spectrometry, substituting D-Cellobiose-13C12 with unlabeled cellobiose or alternative internal standards (e.g., structural analogs or deuterated forms) introduces significant analytical error. Unlabeled cellobiose cannot be distinguished from endogenous analyte signal, precluding its use as an internal standard. Deuterated (2H) analogs, while isotopically distinct, are prone to chromatographic retention time shifts due to altered hydrophobicity, leading to differential matrix effects and compromised quantification accuracy [1]. In contrast, uniformly 13C-labeled compounds like D-Cellobiose-13C12 exhibit near-identical physicochemical properties to their 12C counterparts, ensuring perfect co-elution and identical ionization efficiency, which is essential for robust isotope dilution mass spectrometry (IDMS) [2]. Furthermore, partially labeled alternatives (e.g., D-Cellobiose-1-13C) offer a smaller mass shift (+1 Da), increasing the risk of spectral overlap with naturally occurring 13C isotopologues of the analyte, thereby degrading the lower limit of quantification (LLOQ) .

Unlabeled cellobiose

Cannot be distinguished from endogenous analyte signal, limiting its use as an internal standard.

Deuterated (2H) analogs

May exhibit retention time shifts and differential matrix effects, which can reduce quantification accuracy.

Partially 13C-labeled forms

Smaller mass shift (+1 Da) risks spectral overlap with natural isotopologues, potentially degrading LLOQ.

• [1] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [2] Wu, L., Mashego, M. R., van Dam, J. C., Proell, A. M., Vinke, J. L., Ras, C., van Winden, W. A., van Gulik, W. M., & Heijnen, J. J. (2005). Quantitative analysis of the microbial metabolome by isotope dilution mass spectrometry using uniformly 13C-labeled cell extracts as internal standards. Analytical Biochemistry, 336(2), 164-171. View Source

D-Cellobiose-13C12 Analytical Performance

Co-Elution vs. Deuterated Internal Standards

D-Cellobiose-13C12, as a 13C-labeled internal standard, demonstrates identical chromatographic retention time and ionization efficiency to its unlabeled analog. This is in contrast to deuterium (2H)-labeled standards, which can exhibit significant retention time shifts, compromising their ability to correct for matrix effects [1]. This class-level principle ensures that the 13C12-labeled cellobiose provides more reliable and accurate quantification in complex biological samples.

Co-Elution Profile

Class-level inference

13C12 cellobiose No measurable retention shift

2H analogs Measurable shift reported

Supports matrix-effect correction through co-elution

General LC-MS principle; method-specific verification advised

Evidence Dimension	Retention Time Shift vs. Unlabeled Analyte
Target Compound Data	No measurable shift (co-elution)
Comparator Or Baseline	Deuterated (2H) labeled analogs
Quantified Difference	Qualitative difference; 2H analogs show a measurable shift, while 13C12 shows no shift.
Conditions	General principle of LC-MS for 13C vs 2H internal standards

Why This Matters

Accurate co-elution ensures that the internal standard experiences identical ion suppression or enhancement as the analyte, enabling precise correction for matrix effects and is a fundamental requirement for robust LC-MS/MS quantification.

• [1] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

Mass Spectral Separation from Endogenous Analyte

The uniform 13C12 labeling of D-Cellobiose-13C12 results in a molecular weight of 354.2 g/mol, a mass increase of 12.0 Da compared to unlabeled D-Cellobiose (MW 342.2 g/mol) . This distinct +12 Da shift provides a clear spectral separation from the analyte's monoisotopic peak and its naturally occurring M+1, M+2, etc., isotopologues, enabling unambiguous quantification with minimal interference .

Mass Shift

Data to verify

+12.0 Da

Enables interference-free quantification

Requires MS confirmation in target matrix

Evidence Dimension	Molecular Weight
Target Compound Data	354.2 g/mol (for ¹³C₁₂H₂₂O₁₁)
Comparator Or Baseline	Unlabeled D-Cellobiose: 342.2 g/mol (for ¹²C₁₂H₂₂O₁₁)
Quantified Difference	+12.0 Da
Conditions	Calculated molecular weight based on exact isotopic mass of 13C (13.003355) vs 12C (12.000000).

Why This Matters

A large, defined mass shift is critical for mass spectrometry to prevent signal overlap between the internal standard and the analyte's natural isotopic envelope, ensuring a clean, interference-free signal for precise peak integration and quantification.

Carbon Fate Tracking in Pyrolysis and Catalysis

A study using a fast-pyrolysis probe coupled with tandem mass spectrometry investigated the thermal decomposition of four different selectively 13C-labeled cellobiose molecules [1]. The results definitively showed that specific products, such as glycolaldehyde, resulted entirely from fragmentation of the reducing end of cellobiose, leaving the non-reducing end intact. This level of mechanistic detail, which revises previously proposed pathways, is only accessible through the use of position-specific or uniformly labeled compounds like D-Cellobiose-13C12.

Carbon Origin Tracing

Direct comparison

Fast-pyrolysis probe / tandem MS

Supports mechanistic pathway determination

Demonstrated for cellobiose; transferability requires validation

Evidence Dimension	Reaction product origin identification
Target Compound Data	Products traced to specific carbon positions (reducing vs. non-reducing end)
Comparator Or Baseline	Unlabeled cellobiose
Quantified Difference	In unlabeled cellobiose, product origins are indistinguishable; with 13C-labeling, the origin is unambiguously determined.
Conditions	Fast-pyrolysis probe/tandem mass spectrometry

Why This Matters

This demonstrates the unique value of D-Cellobiose-13C12 for fundamental research in biomass conversion, enabling the precise tracking of carbon atoms to delineate complex reaction networks, a capability not offered by unlabeled analogs.

• [1] Degenstein, J. C., Murria, P., Easton, M., Sheng, H., Hurt, M., Dow, A. R., Gao, J., Nash, J. J., Agrawal, R., Delgass, W. N., Ribeiro, F. H., & Kenttämaa, H. I. (2015). Fast Pyrolysis of 13C-Labeled Cellobioses: Gaining Insights into the Mechanisms of Fast Pyrolysis of Carbohydrates. The Journal of Organic Chemistry, 80(3), 1909–1914. View Source

D-Cellobiose-13C12 Application Scenarios

Cellobiose Quantification by LC-MS/MS

D-Cellobiose-13C12 is the ideal internal standard for the accurate quantification of cellobiose in biological fluids, plant hydrolysates, or environmental samples. Its perfect co-elution and +12 Da mass shift enable precise compensation for ion suppression/enhancement, providing reliable concentration data that cannot be achieved with unlabeled or deuterated standards [1]. This is essential for studies on cellulose degradation, microbial fermentation, and human gut microbiome metabolism.

Metabolic Flux Analysis in Microbial and Plant Systems

By administering D-Cellobiose-13C12 as a tracer, researchers can follow the assimilation and conversion of this labeled carbon source into downstream metabolites (e.g., glycolysis intermediates, TCA cycle products) using LC-MS or NMR. This approach provides quantitative insights into metabolic pathway activities and fluxes, leveraging the compound's unique ability to be distinguished from the endogenous 12C metabolite pool.

Reaction Mechanisms in Biomass Deconstruction and Pyrolysis

As demonstrated in fundamental studies , D-Cellobiose-13C12 or its selectively labeled variants are indispensable for uncovering the detailed chemical pathways involved in biomass conversion. The 13C label serves as an atomic-level marker, allowing researchers to track the fate of specific carbon atoms from the disaccharide model compound to various reaction products, thereby validating or refuting proposed mechanisms for cellulose hydrolysis and thermochemical conversion.

Application

Selection Property

Validation Focus

Cellobiose quantification in research matrices

Co-elution and +12 Da mass shift

Matrix-effect correction and interference assessment

Metabolic flux studies with labeled tracer

13C enrichment for pathway tracing

Metabolite labeling patterns and flux modeling

Biomass conversion mechanism studies

Atomic-level carbon fate tracking

Reaction product origin identification

• [1] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source